Cas no 54885-04-0 (Methanone, phenyl-8-quinolinyl-)
54885-04-0 structure
Product Name:Methanone, phenyl-8-quinolinyl-
CAS No:54885-04-0
MF:C16H11NO
MW:233.264643907547
CID:2670641
PubChem ID:12195328
Update Time:2025-04-21
Methanone, phenyl-8-quinolinyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenyl(8-quinolyl) ketone
- phenyl(quinolin-8-yl)methanone
- Methanone, phenyl-8-quinolinyl-
- DTXSID50479964
- DTXCID70430774
- SCHEMBL11807194
- 54885-04-0
- 8-quinolinyl phenyl ketone
- AKOS017326057
-
- Inchi: 1S/C16H11NO/c18-16(13-6-2-1-3-7-13)14-10-4-8-12-9-5-11-17-15(12)14/h1-11H
- InChI Key: XGLCXRBETLAFRE-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1=CC=CC2=CC=CN=C12
Computed Properties
- Exact Mass: 233.084063974Da
- Monoisotopic Mass: 233.084063974Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 30Ų
Methanone, phenyl-8-quinolinyl- Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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